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Compound of Interest

Compound Name:
2,4-Dimethoxy-benzamidine

hydrochloride

Cat. No.: B159870 Get Quote

Technical Guide: 2,4-Dimethoxy-benzamidine
Hydrochloride
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties of 2,4-Dimethoxy-benzamidine hydrochloride. It includes key data, potential

applications, and generalized experimental workflows relevant to its synthesis and mechanism

of action.

Core Chemical and Physical Properties
2,4-Dimethoxy-benzamidine hydrochloride is a substituted benzamidine derivative noted for

its utility in pharmaceutical and biochemical research.[1] Its distinct methoxy groups on the

benzene ring enhance both its solubility and reactivity, making it a valuable intermediate in the

synthesis of targeted therapies.[1]

General Properties
The fundamental properties of 2,4-Dimethoxy-benzamidine hydrochloride are summarized

below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b159870?utm_src=pdf-interest
https://www.benchchem.com/product/b159870?utm_src=pdf-body
https://www.benchchem.com/product/b159870?utm_src=pdf-body
https://www.chemimpex.com/products/19943
https://www.chemimpex.com/products/19943
https://www.benchchem.com/product/b159870?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b159870?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

CAS Number 131947-81-4 [1]

Molecular Formula C₉H₁₂N₂O₂·HCl [1]

Molecular Weight 216.67 g/mol [1][2]

Appearance Grey solid [1]

Purity ≥ 95% (HPLC) [1]

Storage Conditions 0-8 °C [1]

Computed Properties (for the free base, 2,4-Dimethoxy-
benzamidine)
The following properties have been computationally derived for the free base form of the

molecule, 2,4-dimethoxybenzenecarboximidamide.[3]

Property Value Source

Molecular Weight 180.20 g/mol [3]

IUPAC Name

2,4-

dimethoxybenzenecarboximida

mide

[3]

XLogP3 0.8 [3]

Hydrogen Bond Donor Count 2 [3]

Hydrogen Bond Acceptor

Count
4 [3]

Rotatable Bond Count 3 [3]

Applications in Research and Development
This compound is a versatile tool in several scientific domains.
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Pharmaceutical Development: It serves as a crucial intermediate in the synthesis of

pharmaceutical compounds, particularly in the development of drugs designed to target

specific enzymes and receptors.[1]

Biochemical Research: It is widely used in studies focused on enzyme inhibition, helping

researchers to elucidate mechanisms of action within biological systems.[1] Its parent

compound, benzamidine, is a known competitive inhibitor of serine proteases like trypsin.[4]

Analytical Chemistry: The compound can be employed in various analytical methods for the

detection and quantification of specific biomolecules.[1]

Experimental Protocols and Methodologies
While specific, detailed experimental protocols for 2,4-Dimethoxy-benzamidine
hydrochloride are not readily available in the provided search results, generalized

methodologies for the synthesis of similar benzamidine hydrochlorides can be described.

General Synthesis of Benzamidine Hydrochlorides
A common route for synthesizing benzamidine hydrochlorides involves a two-step process

starting from the corresponding benzonitrile. This plausible workflow is outlined below.
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Step 1: Pinner Reaction

Step 2: Ammonolysis

Purification

2,4-Dimethoxybenzonitrile

Ethyl 2,4-dimethoxybenzimidate HCl

+ Anhydrous Ethanol, HCl (gas) 
@ ~0°C

Ethanolic HCl

2,4-Dimethoxy-benzamidine HCl

+ Ethanolic Ammonia 
@ Room Temperature

Ammonia in Ethanol

Crude Product

Concentration in vacuo

Pure 2,4-Dimethoxy-benzamidine HCl

Recrystallization

Click to download full resolution via product page

Caption: Plausible synthesis workflow for 2,4-Dimethoxy-benzamidine HCl.

Methodology:
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Pinner Reaction: The synthesis typically begins with the reaction of the corresponding nitrile

(in this case, 2,4-dimethoxybenzonitrile) with an alcohol (such as ethanol) under anhydrous

acidic conditions (using hydrogen chloride gas). This reaction, known as the Pinner reaction,

forms an intermediate imino ether hydrochloride salt (e.g., ethyl 2,4-dimethoxybenzimidate

hydrochloride).[5]

Ammonolysis: The intermediate imino ether is then treated with ammonia, typically in an

alcoholic solution.[5] This step displaces the ethoxy group with an amino group, yielding the

final benzamidine hydrochloride product.

Purification: The crude product is often purified by recrystallization from a suitable solvent to

yield the final, high-purity compound.

Mechanism of Action: Enzyme Inhibition
Based on the known activity of its parent molecule, benzamidine, 2,4-Dimethoxy-benzamidine
hydrochloride likely functions as a competitive enzyme inhibitor, particularly for serine

proteases.[1][4]

Caption: General mechanism of competitive enzyme inhibition.

In this mechanism, the inhibitor (2,4-Dimethoxy-benzamidine hydrochloride) possesses a

structure that is similar enough to the enzyme's natural substrate to bind to the active site.

However, it cannot be converted into a product. By occupying the active site, the inhibitor

prevents the substrate from binding, thereby reducing the overall rate of the enzymatic

reaction. This inhibition is "competitive" because the substrate and inhibitor are competing for

the same binding location.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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